Cas no 627863-52-9 (L-Asparagine,glycyl-L-asparaginyl-L-valyl-L-threonyl-L-isoleucyl-L-alanyl-L-glutaminylglycylglycyl-L-valyl-L-leucyl-L-prolyl-)

• Product Name: L-Asparagine,glycyl-L-asparaginyl-L-valyl-L-threonyl-L-isoleucyl-L-alanyl-L-glutaminylglycylglycyl-L-valyl-L-leucyl-L-prolyl-
• CAS No: 627863-52-9
• MF: C₅₃H₉₀N₁₆O₁₈
• MW: 1239.37811231613
• CID: 431344
• Update Time: 2024-01-29

L-Asparagine,glycyl-L-asparaginyl-L-valyl-L-threonyl-L-isoleucyl-L-alanyl-L-glutaminylglycylglycyl-L-valyl-L-leucyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,glycyl-L-asparaginyl-L-valyl-L-threonyl-L-isoleucyl-L-alanyl-L-glutaminylglycylglycyl-L-valyl-L-leucyl-L-prolyl-
• L-Asparagine, glycyl-L-asparaginyl-L-valyl-L-threonyl-L-isoleucyl-L-alanyl-L-glutaminylglycylglycyl-L-valyl-L-leucyl-L-prolyl- (9CI)

• Inchi： 1S/C53H90N16O18/c1-11-26(8)42(67-51(84)43(28(10)70)68-49(82)41(25(6)7)66-46(79)30(18-35(56)72)61-37(74)20-54)50(83)60-27(9)44(77)62-29(14-15-34(55)71)45(78)59-21-38(75)58-22-39(76)65-40(24(4)5)48(81)63-31(17-23(2)3)52(85)69-16-12-13-33(69)47(80)64-32(53(86)87)19-36(57)73/h23-33,40-43,70H,11-22,54H2,1-10H3,(H2,55,71)(H2,56,72)(H2,57,73)(H,58,75)(H,59,78)(H,60,83)(H,61,74)(H,62,77)(H,63,81)(H,64,80)(H,65,76)(H,66,79)(H,67,84)(H,68,82)(H,86,87)/t26-,27-,28+,29-,30-,31-,32-,33-,40-,41-,42-,43-/m0/s1
• InChI Key： DMSNSYHZCYZCRR-VVWRLZCZSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)CNC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(N)=O)NC(=O)CN

Computed Properties

• Exact Mass: 1238.6625

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 1736.4±65.0 °C(Predicted)
• PSA: 553.23
• pka: 3.47±0.10(Predicted)